Cas no 1223814-99-0 (2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[4-(benzyloxy)phenyl]acetamide)

• Product Name: 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[4-(benzyloxy)phenyl]acetamide
• CAS No: 1223814-99-0
• MF: C₂₃H₂₀N₄O₄S₃
• MW: 512.6243
• CID: 5344605
• Update Time: 2025-10-21

2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[4-(benzyloxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-amino-5-thiophen-2-ylsulfonylpyrimidin-2-yl)sulfanyl-N-(4-phenylmethoxyphenyl)acetamide
• 2-((4-amino-5-(thiophen-2-ylsulfonyl)pyrimidin-2-yl)thio)-N-(4-(benzyloxy)phenyl)acetamide
• 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[4-(benzyloxy)phenyl]acetamide
• 2-{[4-amino-5-(2-thienylsulfonyl)pyrimidin-2-yl]thio}-N-[4-(benzyloxy)phenyl]acetamide

• Inchi： 1S/C23H20N4O4S3/c24-22-19(34(29,30)21-7-4-12-32-21)13-25-23(27-22)33-15-20(28)26-17-8-10-18(11-9-17)31-14-16-5-2-1-3-6-16/h1-13H,14-15H2,(H,26,28)(H2,24,25,27)
• InChI Key： XWDKIBPEYSWFSV-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])S1)(C1=C([H])N=C(N=C1N([H])[H])SC([H])([H])C(N([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 752
• XLogP3: 4.4
• Topological Polar Surface Area: 186

Additional information on 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[4-(benzyloxy)phenyl]acetamide

2-{[4-Amino-5-(Thiophene-2-Sulfonyl)Pyrimidin-2-Yl]Sulfanyl}-N-[4-(Benzyloxy)Phenyl]Acetamide: A Comprehensive Overview

The compound 1223814-99-0, also known as 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[4-(benzyloxy)phenyl]acetamide, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various biological pathways, making it a subject of interest for researchers in drug discovery and development.

The molecular structure of this compound is characterized by a pyrimidine ring system, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. The presence of a thiophene moiety further enhances its chemical versatility, providing additional sites for potential interactions. The sulfonamide group attached to the pyrimidine ring contributes to the compound's stability and bioavailability, while the benzyloxy group introduces hydrophilic properties that may influence its pharmacokinetic profile.

Recent advancements in computational chemistry have allowed researchers to predict the binding affinity of this compound with various protein targets. For instance, molecular docking studies have revealed potential interactions with kinases and other enzymes involved in disease pathways. These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, making the process more scalable for industrial applications. Researchers have also explored green chemistry approaches to minimize environmental impact during synthesis.

Preclinical studies have demonstrated that this compound exhibits potent activity against several disease models, including cancer and inflammatory disorders. Its ability to modulate key signaling pathways makes it a promising candidate for targeted therapy. Furthermore, preliminary toxicity studies indicate that the compound has a favorable safety profile, which is essential for advancing it into clinical trials.

The integration of this compound into drug discovery pipelines has been facilitated by its structural diversity and functional groups that allow for further chemical modifications. Researchers are currently exploring analogs with varying substituents to optimize potency and selectivity. These efforts are supported by advanced analytical techniques such as NMR spectroscopy and mass spectrometry, which provide detailed insights into the compound's structure and behavior.

In conclusion, 1223814-99-0, or 2-{[4-amino-5-(thiophene-2-sulfonyl)pyrimidin-2-yl]sulfanyl}-N-[4-(benzyloxy)phenyl]acetamide, represents a significant advancement in medicinal chemistry. Its unique structure, coupled with promising biological activity, positions it as a valuable tool in the fight against various diseases. As research continues to unfold, this compound holds the potential to contribute significantly to the development of innovative therapeutic solutions.